N-(4,5-dihydro-1,3-thiazol-2-yl)-2-ethoxybenzamide

• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-2-ethoxybenzamide
• InChI: InChI=1S/C12H14N2O2S/c1-2-16-10-6-4-3-5-9(10)11(15)14-12-13-7-8-17-12/h3-6H,2,7-8H2,1H3,(H,13,14,15)
• InChI Key: DIXORQIKSYXIEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=NCCS2
• Molecular Formula: C12H14N2O2S
• DSSTOX Substance ID: DTXSID80358455
• Molecular Weight: 250.32 g/mol
• CAS RN: 540758-34-7

Description

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-ethoxybenzamide, also known as DTTB, is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4,5-dihydro-1,3-thiazol-2-yl)-2-ethoxybenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and modulation of neurotransmitter receptors. This compound has been shown to bind to the active site of acetylcholinesterase and butyrylcholinesterase, inhibiting their activity and leading to an increase in acetylcholine levels in the brain. This compound has also been shown to enhance the activity of the GABA-A receptor by binding to a specific site on the receptor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on its target. Inhibition of acetylcholinesterase and butyrylcholinesterase leads to an increase in acetylcholine levels, which can improve cognitive function. Enhancement of the GABA-A receptor activity leads to a decrease in neuronal excitability, which can reduce anxiety and other neurological symptoms.

Advantages and Limitations for Lab Experiments

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-ethoxybenzamide has several advantages for lab experiments, including its high purity and stability. However, this compound can be difficult to synthesize and purify, which may limit its availability for research purposes. Additionally, the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(4,5-dihydro-1,3-thiazol-2-yl)-2-ethoxybenzamide. One potential direction is the development of this compound-based therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is the investigation of this compound's potential as a modulator of other neurotransmitter receptors, such as the NMDA receptor. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
In conclusion, this compound, or this compound, is a compound that has shown potential for various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of new therapies for various diseases and a better understanding of its potential applications.

Synthesis Methods

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-ethoxybenzamide can be synthesized through a multistep process involving the reaction of 2-ethoxybenzoyl chloride with thiosemicarbazide, followed by cyclization with acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-ethoxybenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. In medicinal chemistry, this compound has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. Additionally, this compound has been studied as a potential inhibitor of the enzyme aldose reductase, which is implicated in the development of diabetic complications.
In biochemistry, this compound has been used as a tool to study the mechanism of action of various enzymes, including acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to inhibit the activity of these enzymes, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's.
In neuroscience, this compound has been studied as a potential modulator of the GABA-A receptor, which is involved in the regulation of neuronal excitability. This compound has been shown to enhance the activity of the GABA-A receptor, making it a potential therapeutic agent for anxiety and other neurological disorders.